MALTOPENTAOSE

• CAS No.: 1668-09-3
• Molecular Formula: C30H52O26
• Molecular Weight: 828.72

Description

Maltopentaose, also known as Amylopentaose, is a naturally occurring oligosaccharide and endogenous metabolite composed of five α-1,4-linked glucose molecules. It is the shortest chain pentasaccharide categorized under maltodextrin.

Synthesis Analysis

This compound is a product of maltose through enzymatic hydrolysis. It has special chemical properties and biological functions.

Molecular Structure Analysis

The molecular formula of this compound is C30H52O26. Its molecular weight is 828.72. The structure of this compound consists of five α-1,4-linked glucose molecules.

Physical And Chemical Properties Analysis

This compound is a solid, white substance. It is soluble in water at a concentration of 50 g/L. The SMILES string representation of its structure is also provided.

Mechanism of Action

While the specific mechanism of action for Maltopentaose is not well-documented, it is known to serve as a substrate for enzymes such as Amyloglucosidase, α-amylase, and β-Amylase.

Future Directions

Maltopentaose has potential applications in the food, biology, medical, and pharmaceutical fields. It is used as a dietary nutrient for patients having renal failure or calorie deprivation and as a diagnostic reagent for the detection of α-amylase in serum and urine. Research is ongoing to explore its potential uses and benefits.

Relevant Papers

• "Carbohydrate-Binding Module and Linker Allow Cold Adaptation and Salt Tolerance of this compound-Forming Amylase From Marine Bacterium Saccharophagus degradans 2-40T".
• "Maltooligosaccharides: Properties, Production and Applications".